Cas no 72806-01-0 (1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt))

1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt) structure
72806-01-0 structure
Product name:1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt)
CAS No:72806-01-0
MF:C21H25NO6
MW:387.42630648613
CID:1761469
PubChem ID:6447199

1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt) Chemical and Physical Properties

Names and Identifiers

    • 1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt)
    • 1-(benzylamino)-3-phenylmethoxypropan-2-ol,(E)-but-2-enedioic acid
    • 2-Propanol, 1-benzylamino-3-benzyloxy-, maleate
    • 1-Benzylamino-3-benzyloxy-2-propanol maleate
    • 72806-01-0
    • Inchi: InChI=1S/C17H21NO2.C4H4O4/c19-17(12-18-11-15-7-3-1-4-8-15)14-20-13-16-9-5-2-6-10-16;5-3(6)1-2-4(7)8/h1-10,17-19H,11-14H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: AACLYDVVNOCEED-WLHGVMLRSA-N
    • SMILES: C1=CC=C(C=C1)CNCC(COCC2=CC=CC=C2)O.C(=CC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 387.16818752g/mol
  • Monoisotopic Mass: 387.16818752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 354
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

1-(benzylamino)-3-(benzyloxy)propan-2-ol (2E)-but-2-enedioate (salt) Related Literature

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